(1Z,5Z)-cycloocta-1,5-diene;(Z)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one;iridium

• CAS RN: 34801-95-1
• Molecular Formula: C13H13F6IrO2
• Molecular Weight: 507.452
• IUPAC Name: (1Z,5Z)-cycloocta-1,5-diene;(Z)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one;iridium
• InChI: InChI=1S/C8H12.C5H2F6O2.Ir/c1-2-4-6-8-7-5-3-1;6-4(7,8)2(12)1-3(13)5(9,10)11;/h1-2,7-8H,3-6H2;1,12H;/b2-1-,8-7-;2-1-
• InChI Key: OKTLBVPUXQRXFV-OJKFPHAYSA-M
• SMILES: C1CC=CCCC=C1.C(=C(C(F)(F)F)O)C(=O)C(F)(F)F.[Ir]
• solubility: not available

Description

(1Z,5Z)-cycloocta-1,5-diene;(Z)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one;iridium is a useful research compound. Its molecular formula is C13H13F6IrO2 and its molecular weight is 507.452. The purity is usually 95%.
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Scientific Research Applications

Iridium Complex Formation and Reactions

• Iridium complexes formed with cycloocta-1,5-diene demonstrate significant chemical reactivity. For instance, dicarbonyl(cycloocta-1,5-diene)(η1-indenyl)iridium is formed by adding CO to cyclooctadiene(η5-indenyl)iridium in CD2Cl2 at low temperatures, exhibiting a transformation on temperature rise (Bellomo et al., 1993).
• Iridium complexes prepared from 1,5-cyclooctadiene are effective catalysts in hydrosilylation reactions, showcasing their utility in organic synthesis (Oro et al., 1986).

Crystal Structures and Coordination

• Crystal structures of iridium complexes with cycloocta-1,5-diene ligands have been elucidated, contributing to understanding the molecular architecture and coordination behavior of these compounds (Bernier et al., 2020).

Alkene-Alkyne Metal Complexes

• The interaction of hexafluorobut-2-yne with chloro(cycloocta-1,5-diene)iridium(I) dimer at various temperatures leads to the formation of complexes where both the diene and the acetylene are π-coordinated to the iridium atom, demonstrating the versatility of iridium in forming diverse metal complexes (Clarke et al., 1975).

Diiridium Complexes with Thiolate Ligands

• The treatment of cycloocta-1,5-diene iridium(I) complexes with thiolate ligands leads to the formation of dinuclear iridium complexes, which have been characterized using single-crystal X-ray diffraction. These complexes are important for understanding the coordination chemistry of iridium (Fonseca et al., 1994).

Serendipitous Preparation of Iridium(III) Complexes

• An octahedral complex of iridium(III) with a chelating cycloocta-1,5-diene ligand was serendipitously prepared during an attempted reaction, illustrating the unexpected pathways in the synthesis of iridium complexes (Morris & Merola, 2015).

Computational Studies

• Ab initio studies have been conducted to understand the electronic characteristics and geometries of certain substituted pentadienes, providing insights into the chemical behavior of these compounds in the presence of iridium (Saettel & Wiest, 2000).

Catalytic Activities

• Iridium complexes containing cycloocta-1,5-diene have been shown to exhibit catalytic activities in various reactions, contributing to the field of organometallic catalysis (Pertici et al., 1996).